(4-(Cyclopropylmethoxy)-3-(trifluoromethyl)phenyl)methanol

• Molecular Formula: C12H13F3O2
• Molecular Weight: 246.22 g/mol
• IUPAC Name: [4-(cyclopropylmethoxy)-3-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C12H13F3O2/c13-12(14,15)10-5-9(6-16)3-4-11(10)17-7-8-1-2-8/h3-5,8,16H,1-2,6-7H2
• InChI Key: SOKJBGKAEJTFAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)CO)C(F)(F)F

Description

(4-(Cyclopropylmethoxy)-3-(trifluoromethyl)phenyl)methanol is a useful research compound. Its molecular formula is C12H13F3O2 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-(cyclopropylmethoxy)-3-(trifluoromethyl)benzoic acid in THF (7 mL) at 0° C. was slowly added BH3DMS (2.0 M in THF) (1.592 mL, 3.18 mmol). After stirring for 0.5 h at 0° C., the reaction was allowed to return to room temperature and stirred overnight. The reaction mixture was slowly added to a saturated solution of NaHCO3 at 0° C. and extracted with EtOAc (thrice). The combined extracts were dried over MgSO4 and purified by silica gel column chromatography to give the title compound as a solid (0.358 g). 1H NMR (400 MHz, CDCl3) δ ppm 0.34-0.43 (m, 2H), 0.57-0.67 (m, 2H), 1.22-1.32 (m, 1H), 3.94 (d, J=6.57 Hz, 2H), 4.66 (s, 2H), 6.96 (d, J=8.46 Hz, 1H), 7.46 (dd, J=8.46, 2.02 Hz, 1H), 7.57 (s, 1H).